Cas no 887408-58-4 (1H-Pyrazole-3-carboxylicacid, 5-(4-chlorophenyl)-)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 5-(4-chlorophenyl)-
• CAS No: 887408-58-4
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 713014
• PubChem ID: 738819
• Update Time: 2025-10-29

1H-Pyrazole-3-carboxylicacid, 5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-(4-chlorophenyl)-
• 3-(4-CHLOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 5-(4-Chloro-phenyl)-2H-pyrazole-3-carboxylic acid
• WYTQCLKZYRFUIQ-UHFFFAOYSA-N
• BDBM50096131
• J-516227
• SCHEMBL645330
• FT-0677056
• 887408-58-4
• BB 0310051
• EN300-26175
• AKOS000265792
• DTXSID001008344
• EU-0008277
• F0914-5977
• MLS000113852
• cid_738819
• CS-W006564
• 3-(4-Chlorophenyl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
• 5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid
• SMR000109742
• CHEMBL129261
• MFCD03715908
• FT-0688915
• AKOS000263427
• AB15822
• Z355423320
• A870571
• FS-1859
• 54006-63-2
• HMS2184I09
• MLS-0040500.0001
• 3,4,5,6-TETRAFLUORO-2-HYDROXYBENZOICACID
• BDBM44423
• AM20060787
• BB 0219128
• MFCD02224145

• Inchi： 1S/C10H7ClN2O2/c11-7-3-1-6(2-4-7)8-5-9(10(14)15)13-12-8/h1-5H,(H,12,13)(H,14,15)
• InChI Key： WYTQCLKZYRFUIQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 222.02000
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98000
• LogP: 2.42830

1H-Pyrazole-3-carboxylicacid, 5-(4-chlorophenyl)- Security Information

• HazardClass：IRRITANT

Additional information on 1H-Pyrazole-3-carboxylicacid, 5-(4-chlorophenyl)-

Introduction to 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)- (CAS No. 887408-58-4)

1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)-, identified by the chemical identifier CAS No. 887408-58-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, which is renowned for its diverse biological activities and applications in drug development. The structural motif of pyrazole, featuring a five-membered ring with two nitrogen atoms, makes it a versatile scaffold for synthesizing bioactive molecules.

The compound 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)- incorporates a chlorophenyl group at the 5-position of the pyrazole ring, which is a common pharmacophore in medicinal chemistry. This substitution pattern enhances the molecule's potential for interactions with biological targets, making it a valuable candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The presence of both a carboxylic acid group and a chlorophenyl moiety in 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)- suggests that it may exhibit multiple modes of action, which could be advantageous in developing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural flexibility, which allows for further chemical modifications to optimize its pharmacological properties. Researchers have utilized computational methods and high-throughput screening to identify promising derivatives of pyrazole-based compounds. The carboxylic acid functionality can be used to form esters or amides, while the chlorophenyl group can be further functionalized to enhance binding affinity to biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in modulating enzyme activity and receptor interactions. For instance, certain pyrazole-based compounds have been shown to inhibit kinases and other enzymes involved in signal transduction pathways. The structural features of 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)- make it a potential lead compound for designing molecules that can disrupt these pathways effectively.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. The purity and yield of the final product are critical factors that influence its suitability for further biological testing.

In the context of drug development, 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)- represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues. Its unique structural features and potential biological activities make it a compound of considerable interest. As research progresses, it is expected that more derivatives will be synthesized and evaluated for their pharmacological efficacy.

The role of computational chemistry in designing and optimizing pyrazole-based compounds cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding modes of these molecules with biological targets, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can refine their strategies for developing novel therapeutics.

The future prospects of 1H-Pyrazole-3-carboxylic acid, 5-(4-chlorophenyl)- are promising, given its potential applications in various therapeutic areas. Further research is needed to fully elucidate its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biologists will be essential in realizing its full potential as a pharmaceutical agent.